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For Researchers, Scientists, and Drug Development Professionals

Introduction
The Sharpless Asymmetric Dihydroxylation, a Nobel Prize-winning reaction, provides a

powerful and practical method for the enantioselective synthesis of vicinal diols from olefins.[1]

AD-mix-α is a commercially available, pre-packaged mixture of reagents that simplifies this

transformation, making it a widely used tool in academic and industrial laboratories for the

synthesis of chiral building blocks for pharmaceuticals and natural products.[2][3] This

convenient mixture contains a catalytic amount of potassium osmate (K₂OsO₂(OH)₄), the chiral

ligand (DHQ)₂PHAL, a stoichiometric re-oxidant (potassium ferricyanide, K₃Fe(CN)₆), and a

base (potassium carbonate, K₂CO₃).[2] The (DHQ)₂PHAL ligand, derived from dihydroquinine,

directs the dihydroxylation to a specific face of the alkene, enabling the predictable synthesis of

a particular enantiomer of the diol product.[1] Chiral diols are crucial intermediates in the

synthesis of a wide array of pharmaceuticals, as the stereochemistry of a drug molecule is

often critical to its pharmacological activity.[1]
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The Sharpless asymmetric dihydroxylation proceeds via a catalytic cycle involving the

formation of a chiral complex between osmium tetroxide and the (DHQ)₂PHAL ligand. This

complex then undergoes a [3+2] cycloaddition with the alkene to form an osmate ester

intermediate. Subsequent hydrolysis yields the chiral diol and a reduced osmium species,

which is then reoxidized by potassium ferricyanide to regenerate the active catalyst.[2]

A well-established mnemonic aids in predicting the stereochemical outcome of the reaction.

When the alkene is oriented with its largest substituent pointing away from the viewer, AD-mix-

α delivers the hydroxyl groups to the "bottom face" of the double bond.[2]
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Stereochemical Model for AD-mix-α
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Catalytic Cycle of Sharpless Asymmetric Dihydroxylation
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Experimental Workflow for Asymmetric Dihydroxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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